Cas no 1071658-18-8 (N,N-Dimethyl-2-(1H-pyrazol-1-yl)ethanamine)

• Product Name: N,N-Dimethyl-2-(1H-pyrazol-1-yl)ethanamine
• CAS No: 1071658-18-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD16683536
• CID: 1038722
• PubChem ID: 52141940
• Update Time: 2025-04-20

N,N-Dimethyl-2-(1H-pyrazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(1H-pyrazol-1-yl)ethanamine
• N,N-Dimethyl-2-(1H-pyrazol-1-yl)ethamine
• AK100310
• ANW-70364
• CTK8C3651
• KB-258421
• MolPort-013-059-062
• SureCN1456691
• SureCN1456697
• DTXSID70680237
• CS-0450031
• 1071658-18-8
• N,N-Dimethyl-2-(1-pyrazolyl)ethanamine
• DIMETHYL[2-(PYRAZOL-1-YL)ETHYL]AMINE
• SCHEMBL1456697
• GMVLAELEGIMFHS-UHFFFAOYSA-N
• MFCD16683536
• N,N-Dimethyl-2-(1H-pyrazol-1-yl)ethan-1-amine
• AKOS010779235
• SY263617
• A895687
• Y10554
• N,N-dimethyl-2-(1H-pyrazol-1-yl)-ethanamine
• N,N-dimethyl-2-pyrazol-1-ylethanamine

• MDL： MFCD16683536
• Inchi： 1S/C7H13N3/c1-9(2)6-7-10-5-3-4-8-10/h3-5H,6-7H2,1-2H3
• InChI Key： GMVLAELEGIMFHS-UHFFFAOYSA-N
• SMILES： N(C)(C)CCN1C=CC=N1

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 21.1Ų